![molecular formula C9H13ClN2O3 B2676228 2-Chloro-N-(2,5-dioxo-1-propan-2-ylpyrrolidin-3-yl)acetamide CAS No. 2411194-15-3](/img/structure/B2676228.png)
2-Chloro-N-(2,5-dioxo-1-propan-2-ylpyrrolidin-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Chloro-N-(2,5-dioxo-1-propan-2-ylpyrrolidin-3-yl)acetamide, also known as CDP-choline or citicoline, is a nootropic drug that is commonly used for its cognitive-enhancing properties. It is a synthetic molecule that is structurally similar to the endogenous compound choline, which is a precursor to acetylcholine, a neurotransmitter that plays a key role in learning and memory.
Mechanism of Action
2-Chloro-N-(2,5-dioxo-1-propan-2-ylpyrrolidin-3-yl)acetamide acts as a choline donor, which increases the availability of choline in the brain. Choline is a precursor to acetylcholine, a neurotransmitter that is involved in learning and memory. By increasing choline availability, this compound can enhance acetylcholine synthesis, which may improve cognitive function. Additionally, this compound has been shown to increase phosphatidylcholine synthesis, which is a key component of neuronal cell membranes.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase cerebral blood flow, which may improve cognitive function. Additionally, this compound has been shown to increase the synthesis of phosphatidylcholine, which is important for maintaining the integrity of neuronal cell membranes. This compound has also been shown to increase the activity of the enzyme adenylate kinase, which is involved in energy metabolism in the brain.
Advantages and Limitations for Lab Experiments
2-Chloro-N-(2,5-dioxo-1-propan-2-ylpyrrolidin-3-yl)acetamide has several advantages for lab experiments. It is a stable compound that is easy to synthesize and purify. Additionally, it has been extensively studied and has a well-established safety profile. However, one limitation of this compound is that it can be expensive to obtain in large quantities, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for research on 2-Chloro-N-(2,5-dioxo-1-propan-2-ylpyrrolidin-3-yl)acetamide. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, this compound may have potential applications in the treatment of traumatic brain injury and stroke. Further research is needed to fully understand the mechanisms of action and potential therapeutic uses of this compound.
Synthesis Methods
2-Chloro-N-(2,5-dioxo-1-propan-2-ylpyrrolidin-3-yl)acetamide is synthesized through a multi-step process that involves the reaction of choline chloride with cytidine-5'-monophosphate (CMP) in the presence of chloroacetic acid. The resulting product is then purified and crystallized to obtain pure this compound.
Scientific Research Applications
2-Chloro-N-(2,5-dioxo-1-propan-2-ylpyrrolidin-3-yl)acetamide has been extensively studied for its cognitive-enhancing properties. It has been shown to improve memory, attention, and executive function in both healthy individuals and those with cognitive impairments. Additionally, this compound has been studied for its neuroprotective effects, as it has been shown to protect against neuronal damage and promote neuronal repair.
Properties
IUPAC Name |
2-chloro-N-(2,5-dioxo-1-propan-2-ylpyrrolidin-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13ClN2O3/c1-5(2)12-8(14)3-6(9(12)15)11-7(13)4-10/h5-6H,3-4H2,1-2H3,(H,11,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOEFXMKPWJOEHD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C(=O)CC(C1=O)NC(=O)CCl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.